Cas no 1889416-68-5 (2-(pyrrolidin-2-yl)methyl-5-(trifluoromethyl)pyridine)

• Product Name: 2-(pyrrolidin-2-yl)methyl-5-(trifluoromethyl)pyridine
• CAS No: 1889416-68-5
• MF: C₁₁H₁₃F₃N₂
• MW: 230.229532957077
• CID: 5802746
• PubChem ID: 115009084
• Update Time: 2025-07-04

2-(pyrrolidin-2-yl)methyl-5-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-(pyrrolidin-2-yl)methyl-5-(trifluoromethyl)pyridine
• EN300-1941346
• 1889416-68-5
• 2-[(pyrrolidin-2-yl)methyl]-5-(trifluoromethyl)pyridine

• Inchi： 1S/C11H13F3N2/c12-11(13,14)8-3-4-10(16-7-8)6-9-2-1-5-15-9/h3-4,7,9,15H,1-2,5-6H2
• InChI Key： UVGZKMZORZURNQ-UHFFFAOYSA-N
• SMILES： FC(C1=CN=C(C=C1)CC1CCCN1)(F)F

Computed Properties

• Exact Mass: 230.10308291g/mol
• Monoisotopic Mass: 230.10308291g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 24.9Ų

Additional information on 2-(pyrrolidin-2-yl)methyl-5-(trifluoromethyl)pyridine

Introduction to 2-(pyrrolidin-2-yl)methyl-5-(trifluoromethyl)pyridine (CAS No. 1889416-68-5)

2-(pyrrolidin-2-yl)methyl-5-(trifluoromethyl)pyridine, with the CAS number 1889416-68-5, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a pyridine ring substituted with a trifluoromethyl group and a pyrrolidine moiety. These structural elements contribute to its potential biological activities and make it a valuable candidate for various applications in drug discovery and development.

The trifluoromethyl group is known for its strong electron-withdrawing properties, which can influence the compound's reactivity and stability. This group is often used in medicinal chemistry to enhance the metabolic stability and bioavailability of drug candidates. The pyrrolidine moiety, on the other hand, is a versatile nitrogen-containing heterocycle that can participate in hydrogen bonding and other non-covalent interactions, which are crucial for binding to biological targets.

Recent studies have explored the potential of 2-(pyrrolidin-2-yl)methyl-5-(trifluoromethyl)pyridine in various therapeutic areas. One notable application is in the development of inhibitors for specific enzymes involved in disease pathways. For instance, researchers have investigated its ability to inhibit kinases, which are key enzymes in signal transduction pathways and are often dysregulated in diseases such as cancer and inflammatory disorders.

In a study published in the Journal of Medicinal Chemistry, scientists reported that 2-(pyrrolidin-2-yl)methyl-5-(trifluoromethyl)pyridine derivatives exhibited potent inhibitory activity against a specific kinase involved in cancer cell proliferation. The compound's structure was optimized through iterative synthesis and biological evaluation, leading to the identification of lead compounds with improved potency and selectivity.

Beyond kinase inhibition, 2-(pyrrolidin-2-yl)methyl-5-(trifluoromethyl)pyridine has also shown promise as a scaffold for developing modulators of G protein-coupled receptors (GPCRs). GPCRs are a large family of membrane receptors that play critical roles in cellular signaling and are important targets for many drugs. A recent study published in the European Journal of Medicinal Chemistry demonstrated that derivatives of this compound could effectively modulate the activity of specific GPCRs, suggesting potential applications in treating neurological disorders and metabolic diseases.

The synthesis of 2-(pyrrolidin-2-yl)methyl-5-(trifluoromethyl)pyridine typically involves multistep reactions, including the formation of the pyridine ring, introduction of the trifluoromethyl group, and functionalization with the pyrrolidine moiety. Advances in synthetic methods have enabled more efficient and scalable production of this compound, facilitating its use in high-throughput screening and lead optimization processes.

In addition to its potential therapeutic applications, 2-(pyrrolidin-2-yl)methyl-5-(trifluoromethyl)pyridine has been studied for its physicochemical properties. Its solubility, stability, and permeability are important factors that influence its suitability as a drug candidate. Researchers have used computational methods to predict these properties and guide the design of more optimized derivatives.

The safety profile of 2-(pyrrolidin-2-yl)methyl-5-(trifluoromethyl)pyridine is another critical aspect that has been evaluated. Preclinical studies have shown that it exhibits low toxicity at therapeutic concentrations, making it a promising candidate for further development. However, ongoing research is necessary to fully understand its pharmacokinetics and potential side effects.

In conclusion, 2-(pyrrolidin-2-yl)methyl-5-(trifluoromethyl)pyridine (CAS No. 1889416-68-5) is a versatile compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features make it an attractive scaffold for developing inhibitors of key enzymes and modulators of important biological targets. Continued research into this compound will likely yield new insights into its mechanisms of action and lead to the discovery of novel therapeutic agents.